![molecular formula C9H6INO2 B1607956 4-iodo-1H-indole-2-carboxylic Acid CAS No. 383133-26-4](/img/structure/B1607956.png)
4-iodo-1H-indole-2-carboxylic Acid
Overview
Description
4-iodo-1H-indole-2-carboxylic acid, also known as IICA, is a chemical compound that has gained interest in scientific research due to its potential applications in various fields. This compound is a derivative of indole, which is a heterocyclic aromatic organic compound that is widely distributed in nature. IICA has been synthesized using different methods, and its mechanism of action and biochemical and physiological effects have been studied.
Scientific Research Applications
Synthesis and Characterization
- Synthesis Techniques : The research on indole-2-carboxylic acid derivatives includes various synthesis techniques. For instance, a study presented a series of 3-[N,N-Dialkylamine(oxo)acetyl]-1-propyl-1H-indole-2-carboxylic acids synthesized from 1-Propyl-1H-indole-2-carboxylic acid, highlighting their potential for therapeutic applications (Raju et al., 2015).
- Chemical Properties and Stability : The chemical properties and stability of indole-2-carboxylic acid and its derivatives have been extensively studied. One study discussed the stability of these compounds under various conditions, noting their reactivity at certain positions which can be exploited in synthetic applications (Murakami, 1987).
Biological and Medicinal Applications
- Antibacterial and Antifungal Activities : Indole-2-carboxylic acid derivatives have shown significant antibacterial and moderate antifungal activities, making them candidates for further exploration in developing potent lead compounds in medicinal chemistry (Raju et al., 2015).
- Bioactive Compound Synthesis : The synthesis of various indole-2-carboxylic acid derivatives has attractedconsiderable attention for their potential therapeutic applications. This includes the preparation of indole-2-carboxylic acid esters through a ligand-free copper-catalyzed condensation/coupling/deformylation cascade process from 2-halo aryl aldehydes or ketones, demonstrating the versatility of these compounds in pharmaceutical research (Cai et al., 2009).
Analytical and Spectroscopic Analysis
- Structural Analysis : The crystal and molecular structures of indole-2-carboxylic acid have been determined using techniques like single crystal X-ray diffraction and infrared spectroscopy. Such studies are crucial for understanding the detailed molecular configuration of these compounds (Morzyk-Ociepa et al., 2004).
- Separation and Quantification : Techniques for the separation and quantification of derivatives of indole-2-carboxylic acid have been developed. For instance, a study described a method for the quantitative determination of isomers related to Octahydro-1H-indole-2-carboxylic acid, a key material in synthesizing certain pharmaceuticals (Vali et al., 2012).
Applications in Synthesis of Other Compounds
- Synthetic Intermediates : 4-Benzyloxyindole-2-carboxylic acid hydrazide and its derivatives have been synthesized as important intermediates for the creation of a new class of pharmacologically active compounds. These studies contribute to the development of new drugs and therapies (Jain et al., 2005).
Mechanism of Action
Target of Action
4-Iodo-1H-indole-2-carboxylic Acid, like other indole derivatives, plays a significant role in cell biology . It has been found to have a high affinity for multiple receptors, making it a biologically active compound . Specifically, indole-2-carboxylic acid derivatives have been identified as novel HIV-1 integrase strand transfer inhibitors .
Mode of Action
The indole nucleus of indole-2-carboxylic acid derivatives has been observed to chelate with two Mg2+ ions within the active site of the HIV-1 integrase . This interaction inhibits the strand transfer of the integrase, impairing viral replication .
Biochemical Pathways
Indole derivatives affect various biochemical pathways due to their broad-spectrum biological activities . For instance, indole-2-carboxylic acid derivatives inhibit the strand transfer step of the HIV-1 integrase, which is a critical part of the viral replication process .
Pharmacokinetics
The optimization of indole-2-carboxylic acid derivatives has led to marked enhancements in activity . This suggests that modifications to the compound can influence its ADME properties and bioavailability.
Result of Action
The result of the action of this compound is the inhibition of HIV-1 integrase, leading to impaired viral replication . Specifically, compound 17a, a derivative of indole-2-carboxylic acid, exhibited the best integrase inhibitory effect .
Biochemical Analysis
Biochemical Properties
Indole derivatives, including 4-Iodo-1H-indole-2-carboxylic Acid, are known to possess various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These compounds interact with multiple receptors, enzymes, proteins, and other biomolecules, contributing to their diverse biological activities .
Cellular Effects
Indole derivatives are known to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
Some indole-2-carboxylic acid derivatives have been found to inhibit the strand transfer of HIV-1 integrase . They do this by chelating two Mg2+ ions within the active site of integrase .
properties
IUPAC Name |
4-iodo-1H-indole-2-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6INO2/c10-6-2-1-3-7-5(6)4-8(11-7)9(12)13/h1-4,11H,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NTBNGNBTEWXGKN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C(N2)C(=O)O)C(=C1)I | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6INO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20365709 | |
Record name | 4-iodo-1H-indole-2-carboxylic Acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20365709 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
287.05 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
383133-26-4 | |
Record name | 4-iodo-1H-indole-2-carboxylic Acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20365709 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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